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Compound of Interest

Compound Name: Praseodymium(III) isopropoxide

Cat. No.: B095675 Get Quote

Application Notes and Protocols:
Praseodymium(III) Isopropoxide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of

Praseodymium(III) isopropoxide, a moisture-sensitive organometallic compound. The

protocols outlined below are essential for maintaining the integrity of the material and ensuring

laboratory safety.

Compound Information
Praseodymium(III) isopropoxide, with the chemical formula Pr(OCH(CH₃)₂)₃, is a rare earth

alkoxide that typically appears as a yellow-green solid powder.[1][2] It is recognized for its utility

as a precursor in the synthesis of various praseodymium-containing materials, including

ceramics and catalysts.[1] Its bulky isopropoxide ligands contribute to its reactivity and stability.

[1]

Physical and Chemical Properties
Quantitative data for Praseodymium(III) isopropoxide is not extensively reported in the

literature. The following table summarizes the available information.
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Property Value Source

Molecular Formula C₉H₂₁O₃Pr [1]

Molecular Weight 318.17 g/mol N/A

Appearance Yellow to green solid powder [1][2]

Melting Point
Sublimes at 175°C under 0.04

mm Hg vacuum
[3][4]

Boiling Point 175°C at 0.04 mm Hg [4]

Solubility Soluble in organic solvents [1]

Moisture Sensitivity

Highly sensitive; hydrolyzes to

form praseodymium hydroxide

and isopropanol

[1]

Safety and Handling Precautions
Praseodymium(III) isopropoxide is an air- and moisture-sensitive compound that requires

careful handling to prevent decomposition and ensure user safety. Inhalation or ingestion

should be avoided.[1]

Personal Protective Equipment (PPE)
When handling Praseodymium(III) isopropoxide, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Impermeable gloves (e.g., nitrile or neoprene).

Body Protection: A flame-retardant lab coat.

Respiratory Protection: In case of dust formation or handling outside of a controlled

atmosphere, a NIOSH-approved respirator is necessary.

Engineering Controls
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Due to its sensitivity to air and moisture, Praseodymium(III) isopropoxide must be handled

under an inert atmosphere.

Glovebox: A glovebox with an argon or nitrogen atmosphere is the preferred environment for

manipulating this compound.

Schlenk Line: If a glovebox is unavailable, standard Schlenk line techniques with a dry, inert

gas (argon or nitrogen) are required for all transfers and reactions.

The logical workflow for handling this air-sensitive reagent is depicted in the diagram below.
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Workflow for Handling Praseodymium(III) Isopropoxide

Preparation

Handling & Transfer

Reaction & Quenching

Cleanup & Storage

Don Appropriate PPE

Prepare Inert Atmosphere (Glovebox/Schlenk Line)

Oven-Dry and Cool Glassware Under Inert Gas

Transfer Compound Under Inert Atmosphere

Dissolve in Anhydrous Solvent

Perform Reaction Under Inert Atmosphere

Carefully Quench Reaction

Decontaminate Glassware

Store in a Tightly Sealed Container Under Inert Gas

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


State Diagram for Praseodymium(III) Isopropoxide Handling

Solid Pr(O-iPr)3
(in storage)

Inert Atmosphere Transfer
(Glovebox/Schlenk Line)

Handling

Decomposed Product
(Pr(OH)3 + iPrOH)

Exposure to Air/Moisture

Solution in Anhydrous Solvent

Dissolution

Reaction Precursor

Use in Synthesis Contaminated Solvent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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